Cas no 1220423-76-6 (Methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate)

Methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate is a boronic ester derivative of a methoxy-substituted nicotinate, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the pinacol boronate group enhances its stability and reactivity, facilitating efficient aryl-aryl bond formation under mild conditions. The electron-donating methoxy groups improve solubility and influence the electronic properties of the resulting biaryl products. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise functionalization of pyridine scaffolds is required. Its crystalline nature and well-defined structure ensure consistent performance in catalytic transformations. Proper handling under inert conditions is recommended to preserve its reactivity.

Methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate structure

1220423-76-6 structure

Product Name:Methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate

CAS No:1220423-76-6

MF:C₁₅H₂₂BNO₆

MW:323.14928483963

MDL:MFCD18382857

CID:2092461

PubChem ID:59354192

Update Time:2025-07-19

Methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate
- DB-192105
- 1220423-76-6
- MFCD18382857
- SCHEMBL3451361
- CS1917
- 3-Pyridinecarboxylic acid, 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
- AKOS024463349
- 2,6-Dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinecarboxylic acid methyl ester
- methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate
- methyl 2,6-dimethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate
- (2,6-Dimethoxy-5-(methoxycarbonyl)pyridin-3-yl)boronic acid pinacol ester
- methyl2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate
- MDL： MFCD18382857
- Inchi： 1S/C15H22BNO6/c1-14(2)15(3,4)23-16(22-14)10-8-9(13(18)21-7)11(19-5)17-12(10)20-6/h8H,1-7H3
- InChI Key： LZPSPDLQYQDWIH-UHFFFAOYSA-N
- SMILES： O1B(C2C(=NC(=C(C(=O)OC)C=2)OC)OC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 323.1540176g/mol
Monoisotopic Mass: 323.1540176g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 76.1Å²

Methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM136625-1g	Methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate	1220423-76-6	95 %	1g	$1840	2021-08-05
Chemenu	CM136625-1g	Methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate	1220423-76-6	95%+	1g	$1840	2023-02-18
Alichem	A029169000-250mg	Methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate	1220423-76-6	95%	250mg	$742.74	2023-09-03
Alichem	A029169000-1g	Methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate	1220423-76-6	95%	1g	$1780.46	2023-09-03
eNovation Chemicals LLC	Y0988813-1g	Methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate	1220423-76-6	95%	1g	$1800	2024-08-02
eNovation Chemicals LLC	Y0988813-1g	methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate	1220423-76-6	95%	1g	$1800	2025-03-01
A2B Chem LLC	AA55107-1g	Methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate	1220423-76-6		1g	$3477.00	2024-04-20
Ambeed	A825116-1g	Methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate	1220423-76-6	95+%	1g	$1840.0	2024-04-25
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eNovation Chemicals LLC	Y0988813-1g	methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate	1220423-76-6	95%	1g	$1800	2025-02-25